Cas no 94061-32-2 ((4E,5S)-4-ethylidene-6-methyl-1,3,4,5,6,7-hexahydro-2,5-ethanoazocino[4,3-b]indol-6-ol)

(4E,5S)-4-ethylidene-6-methyl-1,3,4,5,6,7-hexahydro-2,5-ethanoazocino[4,3-b]indol-6-ol structure
94061-32-2 structure
Product Name:(4E,5S)-4-ethylidene-6-methyl-1,3,4,5,6,7-hexahydro-2,5-ethanoazocino[4,3-b]indol-6-ol
CAS No:94061-32-2
MF:C18H22N2O
MW:282.380084514618
CID:1982861
PubChem ID:6442410
Update Time:2025-04-21

(4E,5S)-4-ethylidene-6-methyl-1,3,4,5,6,7-hexahydro-2,5-ethanoazocino[4,3-b]indol-6-ol Chemical and Physical Properties

Names and Identifiers

    • (4E,5S)-4-ethylidene-6-methyl-1,3,4,5,6,7-hexahydro-2,5-ethanoazocino[4,3-b]indol-6-ol
    • 16S-Hydroxy-16,22-dihydro-(-)-apparicine
    • 94061-32-2
    • Inchi: 1S/C18H22N2O/c1-3-12-10-20-9-8-15(12)18(2,21)17-14(11-20)13-6-4-5-7-16(13)19-17/h3-7,15,19,21H,8-11H2,1-2H3/b12-3-
    • InChI Key: PZYMRTAVKVZYMI-BASWHVEKSA-N
    • SMILES: C/C=C1\C2C(C3=C(CN(CC2)C\1)C1C(=CC=CC=1)N3)(O)C

Computed Properties

  • Exact Mass: 282.173213330Da
  • Monoisotopic Mass: 282.173213330Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 39.3Ų
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